Cas no 1427430-82-7 (4-Chloro-7-methyl-1H-indazole)

4-Chloro-7-methyl-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with a chloro group at the 4-position and a methyl group at the 7-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its chloro and methyl substituents enhance reactivity and selectivity in cross-coupling reactions, facilitating the construction of complex scaffolds. The compound’s stability and well-defined reactivity profile make it suitable for use in medicinal chemistry research, including kinase inhibitor design. High purity grades are available to ensure consistent performance in synthetic applications.

4-Chloro-7-methyl-1H-indazole structure

Product Name:4-Chloro-7-methyl-1H-indazole

CAS No:1427430-82-7

MF:C₈H₇ClN₂

MW:166.607580423355

MDL:MFCD23705392

CID:4670039

PubChem ID:83403349

Update Time:2025-06-08

4-Chloro-7-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-7-methyl-1H-indazole
- CHC43082
- A908945
- MFCD23705392
- SCHEMBL17697600
- 4-chloro-7-methyl-2H-indazole
- 1427430-82-7
- AC-30562
- DS-12100
- AKOS023118928
- CS-0163133
- MDL： MFCD23705392
- Inchi： 1S/C8H7ClN2/c1-5-2-3-7(9)6-4-10-11-8(5)6/h2-4H,1H3,(H,10,11)
- InChI Key： KKQGRCQZEJUHAJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C2=C1C=NN2

Computed Properties

Exact Mass: 166.0297759g/mol
Monoisotopic Mass: 166.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 28.7

4-Chloro-7-methyl-1H-indazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H320-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

4-Chloro-7-methyl-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A269002878-1g	4-Chloro-7-methyl-1H-indazole	1427430-82-7	95%	1g	446.76 USD	2021-06-01
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD435923-100mg	4-Chloro-7-methyl-1H-indazole	1427430-82-7	95%	100mg	￥388.0	2022-03-01
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